N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C20H22N2O4S2/c23-18-4-3-13-10-15(11-14-5-8-22(18)19(13)14)28(25,26)21-12-20(24)7-1-2-17-16(20)6-9-27-17/h6,9-11,21,24H,1-5,7-8,12H2
• InChI Key: XIBKLXNKNOXXFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(C1)(CNS(=O)(=O)C3=CC4=C5C(=C3)CCN5C(=O)CC4)O
• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol

Description

The compound is a complex organic molecule with a benzothiophene group (a type of heterocyclic compound) and a sulfonamide group. Benzothiophenes are important in the field of medicinal chemistry and have a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Molecular Structure Analysis

The molecular structure of such a compound would likely be determined using techniques such as NMR and IR spectroscopy, as well as X-ray crystallography for solid-state structures.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For instance, the sulfonamide group might undergo reactions typical of amides, while the benzothiophene group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques, including NMR and IR spectroscopy, mass spectrometry, and elemental analysis.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, many benzothiophene derivatives have been found to have anti-inflammatory, anti-psychotic, and anti-cancer activities, among others.

Future Directions

Future research on this compound could involve further exploration of its potential therapeutic properties, as well as the development of new synthetic routes and reactions.